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Compound of Interest

Compound Name: Disperse Red 167

Cat. No.: B1346997

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic properties of Disperse
Red 167, a monoazo dye belonging to the disperse class of colorants. Primarily utilized in the
textile industry for dyeing polyester and its blended fabrics, a thorough understanding of its
light-absorbing characteristics is crucial for quality control, research, and development
applications. This document outlines the key spectroscopic data, a detailed experimental
protocol for determining its maximum absorption wavelength (Amax), and a logical workflow for
this analytical procedure.

Core Spectroscopic and Physicochemical Data

The essential quantitative data for Disperse Red 167 are summarized in the table below.
These parameters are fundamental for its identification, characterization, and quantification in
various matrices.
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Property Value Reference

Maximum Absorption

525 nm [1]
Wavelength (Amax)
Molecular Formula C23H26CIN507 [2]
Molecular Weight 519.93 g/mol [2][3]
Appearance Dark red powder [11[3]

. Soluble in acetone; Insoluble

Solubility ) [1]

In water

o Not readily available in cited
Molar Absorptivity (€) ]
literature

Determination of Maximum Absorption Wavelength
(Amax): Experimental Protocol

The following protocol describes a generalized method for determining the maximum
absorption wavelength of Disperse Red 167 using UV-Visible spectrophotometry. This
procedure is based on standard analytical practices for disperse dyes.

1. Objective:

To determine the wavelength at which Disperse Red 167 exhibits maximum absorbance
(Amax) in a suitable solvent.

2. Materials and Equipment:

Disperse Red 167 powder

Acetone (spectroscopic grade)

Volumetric flasks (10 mL, 100 mL)

Pipettes
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Quartz cuvettes (1 cm path length)
Double-beam UV-Visible spectrophotometer
. Procedure:
Preparation of Stock Solution:
o Accurately weigh approximately 10 mg of Disperse Red 167 powder.
o Quantitatively transfer the dye into a 100 mL volumetric flask.

o Dissolve the dye in a small amount of spectroscopic grade acetone and then dilute to the
mark with the same solvent. This will be the stock solution.

Preparation of Working Solution:
o Pipette 1 mL of the stock solution into a 10 mL volumetric flask.

o Dilute to the mark with spectroscopic grade acetone. The concentration of this working
solution should be such that its maximum absorbance falls within the linear range of the
spectrophotometer (typically 0.2 - 1.0 Absorbance Units).

Spectrophotometric Analysis:

[e]

Turn on the spectrophotometer and allow it to warm up for at least 30 minutes.
o Set the wavelength range for scanning from 400 nm to 700 nm.

o Use spectroscopic grade acetone as the blank reference. Fill a quartz cuvette with the
blank and place it in the reference beam of the spectrophotometer.

o Fill another quartz cuvette with the prepared working solution of Disperse Red 167 and
place it in the sample beam.

o Perform a baseline correction with the blank.

o Scan the absorbance of the sample solution across the specified wavelength range.
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o Data Analysis:

o Identify the wavelength at which the highest absorbance peak is observed. This
wavelength is the Amax of Disperse Red 167.

o Record the absorbance value at the Amax.

Logical Workflow for Amax Determination

The following diagram illustrates the logical steps involved in the experimental determination of
the maximum absorption wavelength of a disperse dye.
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Caption: Workflow for Amax determination.
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This comprehensive guide provides the foundational technical information for researchers and
professionals working with Disperse Red 167. The provided data and protocols facilitate
accurate spectroscopic analysis, a critical component in both research and industrial
applications of this dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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